![molecular formula C9H8Cl2N2O2 B4240038 N-(2,5-dichlorophenyl)-N'-methylethanediamide](/img/structure/B4240038.png)
N-(2,5-dichlorophenyl)-N'-methylethanediamide
Overview
Description
N-(2,5-dichlorophenyl)-N'-methylethanediamide, commonly known as DCMU, is a herbicide that inhibits the electron flow in photosystem II of plants. It was first synthesized in the late 1950s and has since been widely used in agricultural and horticultural practices. DCMU has also been extensively studied in scientific research for its mechanism of action and physiological effects.
Mechanism of Action
DCMU inhibits the electron flow in photosystem II by binding to the D1 protein, which is a component of the photosystem II reaction center. This prevents the transfer of electrons to plastoquinone, which is a key component of the electron transport chain in photosynthesis. As a result, the production of ATP and NADPH is inhibited, leading to the cessation of photosynthesis.
Biochemical and Physiological Effects
DCMU has been shown to have a range of biochemical and physiological effects on plants. It inhibits the growth and development of plants by reducing the rate of photosynthesis and altering the balance of hormones involved in plant growth. DCMU also induces oxidative stress in plants by increasing the production of reactive oxygen species.
Advantages and Limitations for Lab Experiments
DCMU is a useful tool for studying the mechanism of photosynthesis and the electron transport chain in plants. It can be used to investigate the effect of photosynthesis inhibition on plant growth and development. However, DCMU has some limitations as it can also affect other cellular processes in addition to photosynthesis, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on DCMU. One area of interest is the development of new herbicides based on the structure of DCMU. Another area of research is the use of DCMU as a tool to study the role of reactive oxygen species in plant physiology. Additionally, further investigation is needed to understand the effect of DCMU on other cellular processes in plants.
Scientific Research Applications
DCMU has been used in scientific research to study the mechanism of photosynthesis and the electron transport chain in plants. It has also been used to investigate the effect of photosynthesis inhibition on plant growth and development. Additionally, DCMU has been used as a tool to study the role of photosystem II in the production of reactive oxygen species.
Properties
IUPAC Name |
N'-(2,5-dichlorophenyl)-N-methyloxamide | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl2N2O2/c1-12-8(14)9(15)13-7-4-5(10)2-3-6(7)11/h2-4H,1H3,(H,12,14)(H,13,15) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNYCMTFJNWUEFO-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C(=O)NC1=C(C=CC(=C1)Cl)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl2N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.07 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.